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Compound of Interest

Compound Name: MM 47755

Cat. No.: B1677347

Application Notes and Protocols for MM-47755

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of MM-47755 and
protocols for its preparation for in vitro assays. The information is intended to guide researchers
in the effective use of this compound in their studies.

Physicochemical Properties and Solubility

MM-47755, also known as 8-O-Methyltetrangomycin or 6-Deoxy-8-O-methylrabelomycin, is an
angucyclinone antibiotic.[1][2] Its properties are summarized in the table below.
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Property Value Source

Molecular Weight 336.34 g/mol [1]

Appearance Yellow solid [2]

Purity >98%

Solubility

DMSO Soluble [2]
Soluble (Slightly soluble: 0.1-1

Methanol [2]
mg/mL)

Acetone Soluble [2]
Store solid at -20°C for up to 1

Storage [2]

year. Protect from light.

Reconstituted solutions should
be stored at -20°C and
protected from light.

[2]

Preparation of MM-47755 for In Vitro Assays

This section provides a detailed protocol for the preparation of stock and working solutions of

MM-47755.

Protocol: Preparation of a 10 mM Stock Solution in

DMSO

e Materials:

o MM-47755 powder

o Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile microcentrifuge tubes

o Vortex mixer
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o Calibrated pipettes

e Procedure:
1. Equilibrate the MM-47755 vial to room temperature before opening.

2. Weigh out a precise amount of MM-47755 powder using an analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.36 mg of MM-47755
(Molecular Weight = 336.34 g/mol ).

3. Add the appropriate volume of anhydrous DMSO to the MM-47755 powder. For 3.36 mg,
add 1 mL of DMSO.

4. Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming
in a 37°C water bath can aid dissolution.

5. Visually inspect the solution to ensure there are no undissolved particles. If particles are
present, continue vortexing or gently warming.

6. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

7. Store the stock solution aliquots at -20°C, protected from light.

Experimental Workflow: Preparation of MM-47755
Solutions

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation

Weigh MM-47755

'

Add Anhydrous DMSO

'

Vortex to Dissolve

' '

Aliquot into Tubes

l l

Store at -20°C

Working Solution Preparation

Thaw Stock Aliquot

'

Dilute with Assay Medium

l

Use Immediately in Assay

Caspase-9 Activation

Caspase-3/7 Activation

PARP Cleavage Apoptosis
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Cell Treatment

Treat Cells with MM-47755

Apoptosis x“}ssays

v \

Annexin V/PI Staining

\ /
ROS Detection (e.g., DCFDA)

Western Blot for Mitochondrial Membrane
p-p38, p-JNK, Cleaved Caspases, Cleaved PARP Potential Assay (e.g., JC-1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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